2-Methyl-1-[4-(pyridin-4-ylmethylamino)piperidin-1-yl]propan-1-one

• IUPAC Name: 2-methyl-1-[4-(pyridin-4-ylmethylamino)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C15H23N3O/c1-12(2)15(19)18-9-5-14(6-10-18)17-11-13-3-7-16-8-4-13/h3-4,7-8,12,14,17H,5-6,9-11H2,1-2H3
• InChI Key: MREKAUPGWNICRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCC(CC1)NCC2=CC=NC=C2
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

2-Methyl-1-[4-(pyridin-4-ylmethylamino)piperidin-1-yl]propan-1-one, also known as MPHP, is a synthetic designer drug that belongs to the cathinone class. It is a potent stimulant that has gained popularity in the recreational drug market due to its euphoric effects. However, MPHP has also attracted the attention of the scientific community due to its potential applications in research.

Mechanism of Action

2-Methyl-1-[4-(pyridin-4-ylmethylamino)piperidin-1-yl]propan-1-one acts as a reuptake inhibitor of dopamine and norepinephrine, preventing their reabsorption into presynaptic neurons and leading to increased levels of these neurotransmitters in the synaptic cleft. This results in increased activation of postsynaptic receptors, leading to the characteristic stimulant effects of 2-Methyl-1-[4-(pyridin-4-ylmethylamino)piperidin-1-yl]propan-1-one.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Methyl-1-[4-(pyridin-4-ylmethylamino)piperidin-1-yl]propan-1-one include increased heart rate, blood pressure, and body temperature. It also leads to increased alertness, energy, and euphoria in users. However, prolonged use of 2-Methyl-1-[4-(pyridin-4-ylmethylamino)piperidin-1-yl]propan-1-one can lead to addiction, psychosis, and other negative health effects.

Advantages and Limitations for Lab Experiments

2-Methyl-1-[4-(pyridin-4-ylmethylamino)piperidin-1-yl]propan-1-one has several advantages as a research tool, including its high potency and selectivity for dopamine and norepinephrine reuptake inhibition. However, its potential for abuse and negative health effects limit its use in laboratory settings.

Future Directions

There are several future directions for research on 2-Methyl-1-[4-(pyridin-4-ylmethylamino)piperidin-1-yl]propan-1-one, including studies on its long-term effects on the brain and behavior, its potential therapeutic applications, and the development of new analogs with improved selectivity and safety profiles.
In conclusion, 2-Methyl-1-[4-(pyridin-4-ylmethylamino)piperidin-1-yl]propan-1-one is a synthetic designer drug that has gained popularity in the recreational drug market. However, its potential applications in scientific research make it an important tool for studying the effects of stimulants on the central nervous system. While 2-Methyl-1-[4-(pyridin-4-ylmethylamino)piperidin-1-yl]propan-1-one has several advantages as a research tool, its potential for abuse and negative health effects limit its use in laboratory settings. Further research is needed to fully understand the biochemical and physiological effects of 2-Methyl-1-[4-(pyridin-4-ylmethylamino)piperidin-1-yl]propan-1-one and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-Methyl-1-[4-(pyridin-4-ylmethylamino)piperidin-1-yl]propan-1-one involves the reaction of 4-pyridinemethanamine with 1-(2-hydroxyethyl)-4-methylpiperidin-4-one in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

2-Methyl-1-[4-(pyridin-4-ylmethylamino)piperidin-1-yl]propan-1-one has been used in scientific research as a tool to study the effects of stimulants on the central nervous system. It has been shown to increase dopamine and norepinephrine levels in the brain, leading to increased locomotor activity and reward-seeking behavior in animal models.